Cas no 136113-96-7 (3-hydroxy-6-methylcyclohex-2-en-1-one)

• Product Name: 3-hydroxy-6-methylcyclohex-2-en-1-one
• CAS No: 136113-96-7
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD21338644
• CID: 901056
• Update Time: 2026-04-29

3-hydroxy-6-methylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-hydroxy-6-methyl-(9CI)
• 3-hydroxy-6-methylcyclohex-2-en-1-one

• MDL： MFCD21338644

Computed Properties

• Exact Mass: 126.0681

Experimental Properties

• PSA: 37.3

Additional information on 3-hydroxy-6-methylcyclohex-2-en-1-one

Recent Advances in the Study of 3-hydroxy-6-methylcyclohex-2-en-1-one (CAS: 136113-96-7) in Chemical Biology and Pharmaceutical Research

3-hydroxy-6-methylcyclohex-2-en-1-one (CAS: 136113-96-7) is a cyclic enone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules and has shown promising potential in drug discovery and development. The purpose of this research brief is to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic utility of 3-hydroxy-6-methylcyclohex-2-en-1-one in the construction of complex natural products and pharmacologically active compounds. Researchers have developed novel synthetic routes to access this compound with high yield and enantioselectivity, leveraging advanced catalytic methods such as asymmetric hydrogenation and organocatalysis. These advancements have facilitated the exploration of its derivatives for various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

In terms of biological activity, 3-hydroxy-6-methylcyclohex-2-en-1-one has demonstrated notable anti-inflammatory and antioxidant properties. In vitro and in vivo studies have revealed its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which are critical in the regulation of oxidative stress and inflammation. These findings suggest its potential as a lead compound for the development of therapeutics targeting conditions like rheumatoid arthritis and Alzheimer's disease.

Furthermore, recent pharmacological investigations have explored the compound's interactions with specific protein targets. For instance, molecular docking studies have identified strong binding affinities between 3-hydroxy-6-methylcyclohex-2-en-1-one and cyclooxygenase-2 (COX-2), an enzyme involved in prostaglandin synthesis. This interaction underscores its potential as a COX-2 inhibitor, which could be harnessed for the design of next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

In conclusion, the ongoing research on 3-hydroxy-6-methylcyclohex-2-en-1-one (CAS: 136113-96-7) underscores its significance as a versatile scaffold in medicinal chemistry. The compound's synthetic accessibility, coupled with its diverse biological activities, positions it as a promising candidate for further drug development efforts. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to translate these findings into clinical applications.